3-[(3-bromophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one

• IUPAC Name: (E)-3-(3-bromoanilino)-1-(4-methylphenyl)but-2-en-1-one
• InChI: InChI=1S/C17H16BrNO/c1-12-6-8-14(9-7-12)17(20)10-13(2)19-16-5-3-4-15(18)11-16/h3-11,19H,1-2H3/b13-10+
• InChI Key: FNYVZZITGJXFLM-JLHYYAGUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=C(C)NC2=CC(=CC=C2)Br
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C(\C)/NC2=CC(=CC=C2)Br
• Molecular Formula: C17H16BrNO
• Molecular Weight: 330.2 g/mol

Description

3-[(3-bromophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one is a chemical compound used in scientific research. It is also known as BRD7389 and is classified as a small molecule inhibitor.

Mechanism of Action

BRD7389 binds to the bromodomain of BRD4, preventing its interaction with acetylated histones and other transcriptional regulators. This leads to the inhibition of BRD4-mediated transcriptional activation, resulting in the downregulation of the expression of genes involved in various diseases. BRD7389 has also been found to induce apoptosis in cancer cells through the inhibition of BRD4.
Biochemical and Physiological Effects:
BRD7389 has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit viral replication. BRD7389 has also been found to modulate the immune response by regulating the expression of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BRD7389 in lab experiments is its potency and specificity towards BRD4. This makes it an ideal tool for studying the role of BRD4 in various diseases. However, one of the limitations of using BRD7389 is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the use of BRD7389 in scientific research. One of the potential applications is in the development of cancer therapies. BRD4 has been found to be overexpressed in several types of cancer, and the inhibition of BRD4 by BRD7389 has shown promising results in preclinical studies. Another potential application is in the treatment of viral infections, such as HIV and influenza. BRD4 has been found to play a crucial role in the replication of these viruses, and the inhibition of BRD4 by BRD7389 has been shown to reduce viral replication. Additionally, the use of BRD7389 in combination with other inhibitors targeting different pathways could provide a more effective treatment for various diseases.
Conclusion:
In conclusion, BRD7389 is a small molecule inhibitor that has been extensively used in scientific research for its potential therapeutic applications. It is a potent inhibitor of BRD4 and has been found to modulate the expression of genes involved in various diseases. BRD7389 has several advantages and limitations for lab experiments and has several future directions for its use in scientific research.

Synthesis Methods

The synthesis of BRD7389 involves the reaction of 3-bromoaniline and 4-methylacetophenone in the presence of a base and a palladium catalyst. The reaction produces the desired product, which is then purified by column chromatography. The yield of the synthesis method is around 50%.

Scientific Research Applications

BRD7389 has been extensively used in scientific research for its potential therapeutic applications. It has been found to be a potent inhibitor of bromodomain-containing protein 4 (BRD4), which plays a crucial role in regulating gene expression. BRD4 has been implicated in various diseases, including cancer, inflammation, and viral infections. By inhibiting BRD4, BRD7389 can modulate the expression of genes involved in these diseases and potentially provide a therapeutic benefit.